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Compound of Interest

2-(4-Hydroxy-3-
Compound Name:
nitrophenyl)isoindoline-1,3-dione

CAS No.: 575445-12-4

Cat. No.: B11843180

Get Quote

Executive Summary

In the realm of medicinal chemistry, the N-phenylphthalimide scaffold represents a privileged
structure, serving as a pharmacophore for diverse biological activities including anticonvulsant,
anti-inflammatory (TNF-

inhibition), and antimicrobial effects.[1] The introduction of a nitro (

) group—whether on the phthalimide core or the N-phenyl moiety—significantly alters the
electronic distribution, metabolic stability, and binding affinity of the molecule.

This guide provides a rigorous technical analysis of the molecular weight (MW) and molecular
formula of these derivatives. Beyond static data, we detail the synthetic pathways required to
access specific regioisomers and the validation protocols necessary to confirm their identity in
a drug discovery pipeline.
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Molecular Specifications and Isomerism

For the researcher, distinguishing between regioisomers is critical. While the molecular formula
and weight remain constant across mono-nitro isomers, the position of the nitro group dictates
the synthetic route and biological profile.

Core Data: Mono-Nitro Derivatives

All mono-nitro substituted N-phenylphthalimide derivatives share the following core

specifications:

Property Value

Molecular Formula

Molecular Weight 268.23 g/mol
Exact Mass 268.0484 Da
Elemental Analysis C: 62.69%, H: 3.01%, N: 10.44%, O: 23.86%

Regioisomer Classification

The nitro group can be located on either the phthalimide ring (A-Ring) or the N-phenyl ring (B-
Ring).
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. . Structure
Compound Name Nitro Position o CAS Number
Description
N-(4- -
) o ) Phthalimide core + 4-
nitrophenyl)phthalimid  B-Ring (Para) ) - ) 31604-39-4
Nitroaniline moiety
e
N-(3- .
) o ) Phthalimide core + 3-
nitrophenyl)phthalimid  B-Ring (Meta) ] - ] 5466-84-2
Nitroaniline moiety
e
4-nitro-N- ] 4-Nitrophthalimide
o A-Ring (Pos 4) - ) 40392-27-6
phenylphthalimide core + Aniline moiety
3-nitro-N- ) 3-Nitrophthalimide
A-Ring (Pos 3) N/A*

phenylphthalimide

core + Aniline moiety

*Note: 3-nitro isomers are less common due to steric hindrance during synthesis but are critical
for SAR studies.

Synthetic Methodologies

To ensure high purity and correct regiochemistry, we utilize a condensation pathway rather than
direct nitration.[2] Direct nitration of N-phenylphthalimide yields a mixture of isomers that is
difficult to separate.[2]

Protocol A: Synthesis of N-(4-nitrophenyl)phthalimide

Target: Nitro group on the N-phenyl ring.[2] Mechanism: Nucleophilic attack of the amine on the
anhydride carbonyl, followed by dehydration.

Reagents:
e Phthalic Anhydride (1.0 eq)
¢ 4-Nitroaniline (1.0 eq)

o Glacial Acetic Acid (Solvent)
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Step-by-Step Protocol:

Dissolution: Dissolve 10 mmol of phthalic anhydride in 20 mL of glacial acetic acid in a
round-bottom flask.

o Addition: Add 10 mmol of 4-nitroaniline. The electron-withdrawing nitro group reduces the
nucleophilicity of the aniline, requiring thermal activation.

o Reflux: Heat the mixture to reflux (

) for 4—6 hours. Monitor via TLC (Ethyl Acetate:Hexane 3:7).[2]

» Precipitation: Cool the reaction mixture to room temperature. Pour into 100 mL of crushed
ice/water.

« Filtration: Filter the resulting precipitate under vacuum.[2]

 Purification: Recrystallize from ethanol or acetone to yield pale yellow crystals (MP: 263—265

Protocol B: Synthesis of 4-nitro-N-phenylphthalimide

Target: Nitro group on the Phthalimide ring.[2] Reagents:
e 4-Nitrophthalic Anhydride (1.0 eq)

e Aniline (1.0 eq)

Step-by-Step Protocol:

e Mixing: Combine 10 mmol of 4-nitrophthalic anhydride and 10 mmol of aniline in 20 mL of
DMF or Acetic Acid.

o Reflux: Reflux for 3 hours. The reaction is generally faster than Protocol A because aniline is
a stronger nucleophile than nitroaniline.[2]

o Workup: Pour into ice water. The product will precipitate immediately.[2]
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 Purification: Recrystallize from ethanol.

Synthetic Pathway Visualization
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\_
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Slow Nucleophilic Attack

Reflux (AcOH)
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Figure 1: Divergent synthetic pathways for accessing specific regioisomers of nitro-N-
phenylphthalimide.

Characterization and Validation Strategies

As a scientist, relying solely on melting point is insufficient for publication-grade data or IND
(Investigational New Drug) filing. You must validate the molecular formula and weight using
orthogonal methods.[2]
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Mass Spectrometry (MS)

e Technique: ESI-MS (Electrospray lonization) or EI-MS (Electron Impact).[2]
» Expected Signal:
o Molecular lon (

): m/z 268.2

o Protonated lon (
): m/z 269.2

» Validation Check: The absence of the M+ peak suggests decomposition or incomplete
reaction.[2] A peak at m/z 223 indicates the loss of the nitro group (rare in soft ionization) or
contamination with unsubstituted N-phenylphthalimide.

Nuclear Magnetic Resonance (NMR)

NMR is the definitive tool to distinguish between isomers (e.g., Protocol A vs. Protocol B
products), as they share the same Mass/Charge ratio.

e N-(4-nitrophenyl)phthalimide:
o 1H NMR (DMSO-

): The phthalimide protons appear as a symmetric multiplet (AA'BB' system) around

7.9-8.0 ppm. The N-phenyl protons show a characteristic pair of doublets (AA'’XX' system)
shifted downfield (

8.4 ppm) due to the nitro group.
e 4-nitro-N-phenylphthalimide:
o 1H NMR (DMSO-

): The N-phenyl ring protons appear as a standard multiplet (
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7.4—7.6 ppm). The phthalimide ring protons lose symmetry, showing distinct singlet,
doublet, and doublet splitting patterns due to the 4-nitro substitution.

Validation Workflow

Synthesized Crystal Sample

Orthogonal Testing

Mass Spectrometry (ESI) 1H NMR (DMSO-d6) Elemental Analysis
Target: m/z 269.2 [M+H]+ Check Symmetry of Aromatic Region Target N: 10.44%

Data Analysis
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Valid Scaffold . :
Proceed to Bio-Assay Recrystallize / Resynthesize
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Figure 2: Quality control workflow for validating nitro-substituted phthalimide derivatives.

Biological Context & Structure-Activity Relationship
(SAR)

Understanding the molecular weight and formula is not just for inventory; it is crucial for
molarity calculations in biological assays.

 Lipophilicity (LogP): The addition of a nitro group increases the polarity compared to the
unsubstituted parent (N-phenylphthalimide, MW 223.23). However, the position matters.
Ortho-nitro substituents may form intramolecular interactions, altering solubility and
membrane permeability.[2]
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o Metabolic Liability: The nitro group is a "structural alert”" in drug discovery.[2] It can be
reduced to an amine (

) or hydroxylamine (

) in vivo by nitroreductases. This metabolic shift changes the MW from 268.23 to 238.24
(amine), drastically altering the pharmacodynamics.

Recommendation: When screening these compounds, always include a "metabolite control”
(the corresponding amino-derivative) to distinguish between the activity of the parent nitro-
compound and its reduced metabolite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Molecular Characterization and
Synthesis of Nitro-Substituted N-Phenylphthalimide Derivatives]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b11843180/docs#technical-
guide-molecular-characterization-and-synthesis-of-nitro-substituted-n-phenylphthalimide-
derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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